Cas no 1391047-96-3 (7-3,5-Hydroxy-2-(3-O-tertbutyldimethylsilyl-4-difluoro)octane Heptanoic Acid)
7-3,5-Hydroxy-2-(3-O-tertbutyldimethylsilyl-4-difluoro)octane Heptanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 7-[3,5-Hydroxy-2-(3-O-tertbutyldimethylsilyl-4-difluoro)octane] Heptanoic Acid
- LIPONQAUUSXPAR-HZQGQDIUSA-N
- 7-3,5-Hydroxy-2-(3-O-tertbutyldimethylsilyl-4-difluoro)octane Heptanoic Acid
-
- Inchi: 1S/C26H50F2O5Si/c1-7-8-17-26(27,28)23(33-34(5,6)25(2,3)4)16-15-20-19(21(29)18-22(20)30)13-11-9-10-12-14-24(31)32/h19-23,29-30H,7-18H2,1-6H3,(H,31,32)/t19-,20-,21+,22-,23?/m1/s1
- InChI Key: LIPONQAUUSXPAR-HZQGQDIUSA-N
- SMILES: C(O)(=O)CCCCCC[C@H]1[C@@H](O)C[C@@H](O)[C@@H]1CCC(O[Si](C(C)(C)C)(C)C)C(F)(F)CCCC
7-3,5-Hydroxy-2-(3-O-tertbutyldimethylsilyl-4-difluoro)octane Heptanoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H954400-5mg |
7-[3,5-Hydroxy-2-(3-O-tertbutyldimethylsilyl-4-difluoro)octane] Heptanoic Acid |
1391047-96-3 | 5mg |
$201.00 | 2023-05-18 | ||
| TRC | H954400-50mg |
7-[3,5-Hydroxy-2-(3-O-tertbutyldimethylsilyl-4-difluoro)octane] Heptanoic Acid |
1391047-96-3 | 50mg |
$1596.00 | 2023-05-18 |
7-3,5-Hydroxy-2-(3-O-tertbutyldimethylsilyl-4-difluoro)octane Heptanoic Acid Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 7-3,5-Hydroxy-2-(3-O-tertbutyldimethylsilyl-4-difluoro)octane Heptanoic Acid
Introduction to 7-3,5-Hydroxy-2-(3-O-tertbutyldimethylsilyl-4-difluoro)octane Heptanoic Acid and Its Significance in Modern Chemical Research
7-3,5-Hydroxy-2-(3-O-tertbutyldimethylsilyl-4-difluoro)octane Heptanoic Acid, with the CAS number 1391047-96-3, represents a compound of considerable interest in the realm of pharmaceutical and chemical synthesis. This molecule, characterized by its intricate structural features, has garnered attention due to its potential applications in the development of novel therapeutic agents and advanced material sciences. The presence of both hydroxyl and difluoro substituents, alongside a tert-butyldimethylsilyl (TBS) group, endows the compound with unique chemical properties that make it a valuable candidate for further investigation.
The structural composition of 7-3,5-Hydroxy-2-(3-O-tertbutyldimethylsilyl-4-difluoro)octane Heptanoic Acid is a testament to the ingenuity of synthetic chemists. The heptanoic acid backbone provides a stable framework, while the hydroxyl group introduces polarity and reactivity, making it suitable for various biochemical interactions. The difluoro substitution at the 4-position enhances the molecule's metabolic stability and lipophilicity, which are critical factors in drug design. Additionally, the TBS group serves as an excellent protecting group for alcohols, ensuring selective reactivity in multi-step synthetic pathways.
In recent years, there has been a growing emphasis on the development of fluorinated compounds in pharmaceutical research. Fluorine atoms are known to modulate pharmacokinetic properties such as bioavailability, metabolic stability, and binding affinity. The incorporation of fluorine into drug candidates has led to significant advancements in medicinal chemistry. For instance, fluoroquinolones and other fluorinated antibiotics have demonstrated enhanced efficacy and reduced resistance profiles compared to their non-fluorinated counterparts. Similarly, 7-3,5-Hydroxy-2-(3-O-tertbutyldimethylsilyl-4-difluoro)octane Heptanoic Acid may serve as a precursor or intermediate in the synthesis of novel fluorinated drugs targeting various therapeutic areas.
The hydroxyl group in this compound also opens up possibilities for further functionalization through esterification, etherification, or oxidation reactions. These modifications can tailor the compound's properties for specific applications, such as serving as a ligand in coordination chemistry or a building block for more complex molecules. The TBS protection ensures that these functionalizations can occur selectively without affecting other reactive sites on the molecule.
From an industrial perspective, the synthesis of 7-3,5-Hydroxy-2-(3-O-tertbutyldimethylsilyl-4-difluoro)octane Heptanoic Acid presents both challenges and opportunities. Advanced synthetic techniques such as cross-coupling reactions and organometallic chemistry are essential for constructing the complex framework efficiently. The use of protecting groups like TBS is crucial in multi-step syntheses to prevent unwanted side reactions. As chemical synthesis methodologies continue to evolve with innovations like flow chemistry and biocatalysis, the accessibility of such specialized compounds is likely to improve.
The potential applications of this compound extend beyond pharmaceuticals into materials science and agrochemicals. Fluorinated compounds are widely used in polymer additives due to their thermal stability and resistance to degradation. Additionally, they play a role in crop protection agents where their lipophilicity enhances absorption and translocation within plants. The unique structural features of 7-3,5-Hydroxy-2-(3-O-tertbutyldimethylsilyl-4-difluoro)octane Heptanoic Acid make it a versatile candidate for exploring new applications in these fields.
Recent research has highlighted the importance of fluorinated intermediates in drug discovery pipelines. For example, studies have shown that incorporating fluorine at specific positions can improve binding affinity to biological targets by modulating electronic properties and steric hindrance. The difluoro substituent in 7-3,5-Hydroxy-2-(3-O-tertbutyldimethylsilyl-4-difluoro)octane Heptanoic Acid could contribute to such effects by influencing electron density distribution along the molecular surface. This aspect is particularly relevant in designing small-molecule inhibitors targeting enzymes or receptors involved in disease pathways.
The role of computational chemistry has also become increasingly prominent in optimizing synthetic routes and predicting biological activity. Molecular modeling techniques can simulate interactions between 7-3,5-Hydroxy-2-(3-O-tertbutyldimethylsilyl-4-difluoro)octane Heptanoic Acid and biological targets, providing insights into its potential therapeutic utility. Such simulations can guide experimental design by identifying key structural features responsible for activity or selectivity.
In conclusion,7-3,5-Hydroxy-2-(3-O-tertbutyldimethylsilyl-4-difluoro)octane Heptanoic Acid (CAS no 1391047-96-3) stands as a promising compound with diverse applications across pharmaceuticals and materials science. Its unique structural attributes—combining hydroxyl functionality with fluorine substitution—position it as a valuable building block for innovative chemical synthesis. As research progresses using advanced methodologies like computational chemistry and green chemistry principles,this compound will likely continue to contribute significantly to scientific advancements.
1391047-96-3 (7-3,5-Hydroxy-2-(3-O-tertbutyldimethylsilyl-4-difluoro)octane Heptanoic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)